Cas no 38858-92-3 (3,4-Dinitro-1H-pyrazole)

• Product Name: 3,4-Dinitro-1H-pyrazole
• CAS No: 38858-92-3
• MF: C₃H₂N₄O₄
• MW: 158.072379589081
• MDL: MFCD00159604
• CID: 1078805
• PubChem ID: 3620736
• Update Time: 2025-04-20

3,4-Dinitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,4-Dinitro-1H-pyrazole
• 3(5),4-Dinitropyrazol
• 3,4-dinitro-1(2)H-pyrazole
• 3,4-Dinitro-pyrazol
• 3,4-dinitropyrazole
• 4,5(3)-dinitro-1H-pyrazole
• AC1MUMHQ
• BESTIPHARMA 538-593
• CTK5I4223
• CTK8F4816
• ST008502
• 1H-PYRAZOLE, 3,4-DINITRO-
• 4,5-dinitropyrazole
• VXMCBBMNFIAYQD-UHFFFAOYSA-N
• STK349887
• SBB022608
• 3,4-dinitro-1H-pyrazole(SALTDATA
• FCH829527
• 2300AE
• PB17131
• OR307166
• BB 0260530
• G10202
• AKOS000311537
• SCHEMBL43356
• EN300-229968
• DTXSID20394372
• CS-0052526
• AKOS024347946
• ALBB-009789
• AKOS025395033
• 38858-92-3
• AS-34095
• AKOS015922130
• MFCD00159604
• 4,5-dinitro-1H-pyrazole
• SY087020

• MDL： MFCD00159604
• Inchi： 1S/C3H2N4O4/c8-6(9)2-1-4-5-3(2)7(10)11/h1H,(H,4,5)
• InChI Key： VXMCBBMNFIAYQD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 158.00766
• Monoisotopic Mass: 158.00760456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: 0.2

Experimental Properties

• PSA: 114.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds